Cas no 244766-57-2 (Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate)

• Product Name: Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate
• CAS No: 244766-57-2
• MF: C₁₀H₈F₄O₂S
• MW: 268.227935791016
• CID: 2847304
• Update Time: 2023-08-10

Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate
• ethyl 2,3,5,6-tetrafluoro-4-(methylthio)benzoate
• Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate

• Inchi： 1S/C10H8F4O2S/c1-3-16-10(15)4-5(11)7(13)9(17-2)8(14)6(4)12/h3H2,1-2H3
• InChI Key： CGGCQLJIYBKZOF-UHFFFAOYSA-N
• SMILES： S(C)C1C(=C(C(C(=O)OCC)=C(C=1F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 3.1
• Topological Polar Surface Area: 51.6